2-{[1-({[(4-chlorophenyl)methyl]carbamoyl}methyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide

Specification

• CAS No.: 921802-48-4
• Molecular Formula: C23H25ClN4O3S
• Molecular Weight: 473.0 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• Standard InChI: InChI=1S/C23H25ClN4O3S/c1-15-4-3-5-20(16(15)2)27-22(31)14-32-23-26-11-19(13-29)28(23)12-21(30)25-10-17-6-8-18(24)9-7-17/h3-9,11,29H,10,12-14H2,1-2H3,(H,25,30)(H,27,31)
• Standard InChI Key: HGERABNCCRJROL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(N2CC(=O)NCC3=CC=C(C=C3)Cl)CO)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(N2CC(=O)NCC3=CC=C(C=C3)Cl)CO)C

Introduction

Potential Biological Activities

Compounds with similar structures often exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of an imidazole ring and a sulfanyl group might suggest potential applications in these areas, although specific data on this compound is lacking.

Synthesis and Characterization

The synthesis of such a compound would typically involve multiple steps, including the formation of the imidazole ring, introduction of the carbamoyl and sulfanyl groups, and attachment of the 2,3-dimethylphenyl moiety. Characterization would involve techniques like NMR spectroscopy and mass spectrometry to confirm its structure.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table outlining potential characteristics and activities based on similar compounds:

Property	Hypothetical Value	Notes
Molecular Weight	Approximately 450 g/mol	Estimated based on similar compounds
Solubility	Moderate in organic solvents	Typical for compounds with mixed polar and non-polar groups
Biological Activity	Potential anticancer or antimicrobial effects	Speculative based on structural components
Synthesis Route	Multi-step involving imidazole formation and functional group introduction	Common approach for complex heterocycles

Research Findings

While specific research findings on this compound are not available, studies on similar molecules suggest that they can exhibit significant biological activity. For example, compounds with imidazole rings and sulfanyl linkages have been explored for their anticancer and antimicrobial properties.